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Compound of Interest

Compound Name: SAHM1

Cat. No.: B10858030 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling novel research compounds like SAHM1. SAHM1 is a

stabilized, hydrocarbon-stapled alpha-helical peptide that functions as a Notch pathway

inhibitor, primarily used for laboratory research purposes.[1][2][3][4] Although a comprehensive

Safety Data Sheet (SDS) for SAHM1 is not readily available, its nature as a biologically active,

powdered peptide necessitates stringent handling and disposal procedures to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for SAHM1
When handling SAHM1, especially in its powdered form, a multi-layered PPE approach is

crucial to prevent inhalation, dermal contact, and eye exposure. The following table

summarizes the recommended PPE.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended).[2]

Prevents direct skin contact

with the peptide. Double-

gloving provides an extra layer

of protection against potential

contamination.

Eye Protection
Safety goggles or a full-face

shield.

Protects eyes from airborne

powder particles and

accidental splashes of SAHM1

solutions.

Body Protection
A fully fastened laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

An N95-rated respirator or

higher, particularly when

handling the powder outside of

a certified chemical fume hood.

Minimizes the risk of inhaling

fine powder particles, which is

a primary route of exposure for

powdered biochemicals.

Experimental Workflow and Safety Procedures
A systematic approach to handling SAHM1 from receipt to disposal is critical for safety and

experimental integrity. The following workflow diagram illustrates the key steps and decision

points for the safe handling and disposal of SAHM1.
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Preparation and Handling

Waste Management and Disposal

Receive SAHM1

Don Appropriate PPE
(Gloves, Lab Coat, Goggles, Respirator)

Step 1

Weigh Powder in
Ventilated Enclosure
(e.g., Fume Hood)

Step 2

Reconstitute with
Appropriate Solvent
(e.g., Water, DMSO)

Step 3

Perform Experiment

Step 4

Collect Waste
(Solid & Liquid)

Step 5

Solid Waste
(Gloves, Tubes, Tips)

Liquid Waste
(Unused Solutions)

Consult Institutional
EHS Guidelines

Dispose as per
EHS Protocol

(e.g., Hazardous Waste Pickup)

Follow Guidance

Click to download full resolution via product page

SAHM1 Safe Handling and Disposal Workflow
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Detailed Experimental Protocols
Receiving and Storage: Upon receipt, inspect the container for any damage. SAHM1 is a solid,

white to off-white powder and should be stored at -20°C in a dry, dark place.

Weighing and Reconstitution: Due to the risk of inhalation, weighing of the powdered SAHM1
should be conducted in a chemical fume hood or a similar ventilated enclosure. Use anti-static

weigh boats to prevent scattering of the powder. SAHM1 is soluble in water to 1 mg/ml and in

DMSO to 50 mg/mL. When reconstituting, add the solvent slowly and gently swirl to dissolve.

Avoid shaking to prevent aerosolization.

Handling of Solutions: Once in solution, the risk of inhalation is significantly reduced. However,

standard laboratory practices for handling chemical solutions should be maintained. Always

wear gloves and eye protection.

Disposal Plan
The proper disposal of SAHM1 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with SAHM1, including gloves,

pipette tips, and empty vials, should be considered contaminated solid waste. Unused or

expired SAHM1 solutions constitute liquid chemical waste.

Disposal Procedure:

Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing SAHM1 in a separate, sealed, and clearly

labeled hazardous waste container. Do not pour SAHM1 solutions down the drain.

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols. They will provide guidance on the proper disposal

route, which is typically through a certified hazardous waste management service.
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Decontamination: After handling, decontaminate all work surfaces with an appropriate

cleaning solution.

By adhering to these safety and logistical protocols, researchers can handle SAHM1
responsibly, ensuring both personal safety and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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